Cas no 2361633-91-0 (Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro-)

• Product Name: Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro-
• CAS No: 2361633-91-0
• MF: C₇H₉ClF₂O₂S
• MW: 230.659967184067
• CID: 6456275
• Update Time: 2025-06-08

Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro-

• Inchi： 1S/C7H9ClF2O2S/c8-13(11,12)5-1-6(2-5)3-7(9,10)4-6/h5H,1-4H2
• InChI Key： RADYECAMPMDSQQ-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)(F)C2)CC1S(Cl)(=O)=O

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 288.7±40.0 °C(Predicted)

Additional information on Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro-

Professional Introduction to Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro (CAS No: 2361633-91-0)

Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro, identified by the CAS number 2361633-91-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the spirocyclic family, characterized by its unique structural framework that consists of two cyclic structures joined together at a single atom. The presence of 6,6-difluoro substituents in its molecular structure imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro, lies in its potential applications across multiple domains, including medicinal chemistry, materials science, and organic synthesis. Its structural complexity and the influence of fluorine atoms on its reactivity have made it a subject of extensive study in recent years. Researchers have been exploring its utility in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, the introduction of fluorine atoms into organic molecules is well-documented for enhancing metabolic stability, improving binding affinity to biological targets, and modulating pharmacokinetic properties. The spirocyclic core of Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro, provides a rigid scaffold that can be further functionalized to create diverse pharmacophores. This flexibility has enabled scientists to design molecules with tailored properties for specific therapeutic applications.

Recent studies have highlighted the compound's role in the development of inhibitors for enzymes involved in inflammatory pathways. For instance, researchers have utilized Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro, as a key intermediate in synthesizing novel sulfonamides that exhibit potent anti-inflammatory activity. These sulfonamides have shown promise in preclinical trials for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro, involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of fluorine atoms adds an additional layer of complexity to the synthetic process, necessitating specialized methodologies to achieve high yields and purity. Advances in fluorination techniques have enabled more efficient and scalable production of this compound, facilitating its use in industrial applications.

Beyond its pharmaceutical applications, Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro, has found utility in materials science. Its unique structural features make it a candidate for designing advanced materials with specific optical and electronic properties. For example, researchers have explored its potential as a building block for liquid crystals and organic semiconductors due to its rigid spirocyclic core and the electron-withdrawing effect of the fluorine substituents.

The growing interest in Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro, has led to an increase in academic and industrial research focused on its derivatives and analogs. Computational studies have been instrumental in understanding its molecular interactions and predicting its behavior in different environments. These studies have provided valuable insights into optimizing its synthesis and expanding its range of applications.

In conclusion, Spiro[3.3]heptane-2-sulfonyl chloride, 6,6-difluoro (CAS No: 2361633-91-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and functional properties make it a valuable tool for researchers seeking to develop innovative solutions across various scientific disciplines. As research continues to uncover new applications for this compound, its importance is expected to grow further.